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Compound of Interest

Compound Name: 2-Chloroacetylphenothiazine
CAS No.: 5325-15-5
Cat. No.: B8724782
Get Quote
. J

Executive Summary & Core Directive

This guide mandates the operational standards for the disposal of 2-Chloro-10-
(chloroacetyl)-10H-phenothiazine. Due to its structural composition—a phenothiazine core
coupled with a reactive chloroacetyl moiety—this compound presents dual hazards: alkylating
potential (skin/eye damage, sensitization) and aquatic toxicity typical of phenothiazine
derivatives.[1]

Core Directive: All waste containing this compound must be treated as Hazardous Organic
Waste and destroyed via high-temperature incineration.[1] Under no circumstances shall this
material be discharged into municipal wastewater systems.[1]

Hazard Identification & Technical Justification

To ensure compliance and safety, researchers must understand the causality behind these
protocols.
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Property Data Operational Implication

Unique identifier for waste
CAS Number 16189-69-8 )
labeling.[1]

Contains Sulfur and Chlorine;

requires incineration with
Molecular Formula C14HoCI2NOS )

scrubbing (to capture

SOX/HCI).[1]

Dust generation is a primary

Physical State Solid (Powder) inhalation risk during transfer.

[1]

) Do not use water for primary
Low in Water (<50 mg/L);

Solubility Soluble in DMSO, DMF,

Chloroform

decontamination.[2][1] Use
organic solvents
(Acetone/Ethanol).[1]

Reacts with nucleophiles
(amines, thiols).[2][1]

Reactivity Alkylating Agent Segregate from strong bases
to prevent uncontrolled

hydrolysis.[1]

Phenothiazines oxidize easily;
o o mixing with Nitric Acid or
Incompatibility Strong Oxidizers i
Peroxides can cause

fire/explosion.[1]

GHS Classification (Derived)

Based on functional group analysis of chloroacetyl and phenothiazine moieties:
e Skin Corr./Irrit. 2: Causes skin irritation.[1][3][4]
o Eye Dam./Irrit.[1][3][4][5] 2A: Causes serious eye irritation.[1][3][4][5]

e Skin Sens. 1: May cause an allergic skin reaction (due to alkylation).[1]
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e Aquatic Acute 1: Very toxic to aquatic life.[1]

Pre-Disposal Protocol: Segregation & Packaging

This protocol is a self-validating system: every step prevents a specific failure mode (e.g.,
cross-contamination, leak, or reaction).[2][1]

A. Personal Protective Equipment (PPE)[2][7]

e Hand Protection:Double-gloving is required.[1]
o Inner Layer: Nitrile (4 mil).[1]

o OQuter Layer: Nitrile (minimum 5 mil) or Butyl Rubber (for prolonged handling of solutions).

[1]

o Reasoning: Chloroacetyl compounds can permeate standard gloves; double layers
provide a breakthrough buffer.[1]

o Respiratory: Work within a certified Fume Hood.[1] If powder handling outside a hood is
unavoidable, use a N95/P100 particulate respirator.[2][1]

e Body: Lab coat (buttoned) and safety goggles (ANSI 287.1).[1]

B. Waste Segregation Streams

You must segregate this waste into three distinct streams to prevent chemical incompatibility.
e Solid Waste (Pure Substance):

o Container: Wide-mouth HDPE or Glass jar.[1]

o Label: "Hazardous Waste - Toxic Solid."[1]

o Constituents: 2-Chloroacetylphenothiazine (100%).[1]
e Liquid Waste (Mother Liquors/Solutions):

o Container: Glass or HDPE solvent carboy.[1]
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o Stream:Halogenated Organic Waste (due to Cl content).[1]

o Incompatibility Check: Ensure no Oxidizers (e.g., H202) or Strong Bases (e.g., NaOH >
1M) are present in this carboy.[2][1]

o Contaminated Debris (Gloves, Wipes, Weigh Boats):

o Container: Double-bagged in thick polyethylene bags (yellow/orange biohazard or hazmat
bags).[1]

o Disposal: Incineration bin.[1]

Step-by-Step Disposal Workflow
Step 1: Deactivation of Residuals (Glassware/Spills)

Do not wash glassware directly in the sink.

e Solubilize: Rinse contaminated glassware with a small volume of Acetone or Ethanol.[1] The
compound is lipophilic and will not dissolve effectively in water.

o Collect: Pour this solvent rinse into the Halogenated Organic Waste container.[1]

o Wash: Only after the solvent rinse can the glassware be washed with soap and water in the
sink.

Step 2: Waste Labeling

Every container must be labeled before waste is added.[1]
o Chemical Name: 2-Chloro-10-(chloroacetyl)-10H-phenothiazine.[1][6][7]

e Hazards: Toxic, Irritant.[2][1][4][5][8]

Step 3: Final Disposal

Contact your institution's EHS department or licensed waste contractor (e.g., Veolia, Clean
Harbors).[2][1]

e Method:Rotary Kiln Incineration.[1]
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e Temp: >1000°C.
¢ Residence Time: >2 seconds.[1]

* Reasoning: High temperature is required to break the stable phenothiazine ring and fully
oxidize the chlorinated fragments.

Visualizations
Figure 1: Waste Segregation Decision Tree

This logic gate ensures the compound never enters the wrong waste stream.
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Caption: Decision logic for segregating 2-Chloroacetylphenothiazine waste streams to
ensure regulatory compliance.

Figure 2: Safe Handling & Disposal Workflow

The operational lifecycle from bench to destruction.

. Solvent Rinse
Dirty Glassware o, (Acetone/Ethanol) —_Rinsate

WESEVAT TN~ Weekly/Monthl; Final Destruction

(Satellite Area)

Experimental Use
(Fume Hood)

High-Temp Incineration
(>1000°C)

Excess Reagent EHS / Contractor Pickup

Click to download full resolution via product page

Caption: Cradle-to-grave workflow ensuring complete destruction of the phenothiazine core.

Emergency Spill Response

Immediate Action Required:

Evacuate: Clear the immediate area of non-essential personnel.

o |solate: Mark the zone.

o PPE Up: Don double nitrile gloves, goggles, and N95 respirator.[2][1]

e Contain:

o Solid Spill: Cover with wet paper towels (dampened with water or ethanol) to prevent dust
dispersion.[1] Scoop into a waste jar.

o Liquid Spill: Absorb with vermiculite or sand.[1] Do not use combustible materials (like
sawdust) if the solvent is flammabile.

o Clean: Wipe the surface with Acetone, then soap and water.[1] Dispose of all cleanup
materials as hazardous waste.[1]
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Regulatory Compliance (RCRA/EPA)

While 2-Chloroacetylphenothiazine is not explicitly "P-listed" or "U-listed" by specific name in
40 CFR 261.33, it must be characterized by the generator:

o Characteristic of Toxicity: If the waste stream exhibits toxicity (as defined by TCLP) or is
known to be toxic (LD50 data).[1]

o Generator Knowledge: Due to the known aquatic toxicity and alkylating nature, it is industry
standard to classify this as Non-RCRA Regulated Hazardous Waste (unless mixed with
RCRA solvents like Methanol [FOO3] or Chloroform [D022]).[1]

» Best Practice: Manage as Class 6.1 (Toxic Substance) for transport purposes.[1]

References

e PubChem. (n.d.).[1] 2-Chloro-10H-phenothiazine-10-carbonyl chloride (Related Compound
Safety Data). National Library of Medicine.[1] Retrieved October 26, 2025, from [Link][2]

o U.S. Environmental Protection Agency. (2025). Defining Hazardous Waste: Listed,
Characteristic and Mixed Radiological Wastes. Retrieved October 26, 2025, from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Proper Disposal Procedures for 2-
Chloroacetylphenothiazine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8724782/docs#proper-disposal-procedures-for-2-
chloroacetylphenothiazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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